Cas no 2228539-61-3 (2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228539-61-3
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 5762130
• PubChem ID: 165853215
• Update Time: 2025-06-20

2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2228539-61-3
• 2-(5-chloropyridin-2-yl)-1,1-difluoropropan-2-amine
• EN300-1944646
• 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine

• Inchi： 1S/C8H9ClF2N2/c1-8(12,7(10)11)6-3-2-5(9)4-13-6/h2-4,7H,12H2,1H3
• InChI Key： LGVYWDAKGMMTKY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 206.0422323g/mol
• Monoisotopic Mass: 206.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2228539-61-3)

2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228539-61-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a novel structural motif that combines the versatility of pyridine heterocycles with the unique electronic and steric properties imparted by fluorine atoms. The presence of a chloro substituent at the 5-position of the pyridine ring and a difluoropropyl amine moiety at the 2-position creates a molecule with distinct chemical and biological profiles, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine involves sophisticated organic transformations that highlight the synthetic prowess required to manipulate such complex molecular architectures. The introduction of fluorine atoms, particularly in an α,α-difluoro configuration, is a strategic choice that can modulate metabolic stability, binding affinity, and overall pharmacokinetic properties. This compound’s structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties. The fluorine atom’s electronegativity can influence electronic distributions in molecules, leading to improved binding interactions with biological targets. Additionally, fluorine substitution can increase metabolic stability by resisting degradation pathways such as hydrolysis and oxidation. The specific combination of chloro and difluoro substituents in 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine may confer unique advantages in terms of lipophilicity, solubility, and membrane permeability, which are essential factors for successful drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets involved in various diseases. For instance, pyridine derivatives have been extensively studied for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of fluorine and chlorine atoms into this scaffold may enhance binding affinity to specific protein targets while minimizing off-target effects. This has led to increased research efforts aimed at identifying novel pharmacophores within this class of compounds.

Recent advancements in computational chemistry and structure-based drug design have facilitated the rapid screening of such derivatives for their biological activity. Virtual screening techniques combined with molecular dynamics simulations allow researchers to predict how 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine might interact with potential targets at an atomic level. These computational methods have accelerated the discovery process by enabling the rapid design and optimization of analogs with enhanced potency and selectivity.

The synthetic route to 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Key steps often include nucleophilic substitution reactions at the pyridine ring followed by functional group transformations to introduce the difluoropropyl amine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the carbon-carbon bonds necessary for this compound’s structure.

From a mechanistic standpoint, the reactivity of this compound can be influenced by its electronic environment. The electron-withdrawing nature of both fluorine atoms can affect nucleophilic accessibility at other positions within the molecule. Additionally, the presence of a chloro substituent can participate in various intermolecular interactions depending on its orientation relative to biological targets. These factors make 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-amine an intriguing subject for mechanistic studies aimed at understanding its mode of action.

In conclusion, 2-(5-Chloropyridin-2-yl)-1,1-difluoropropan-2-am ine (CAS No. 2228539 -61 -3) represents a structurally complex and biologically relevant compound that holds significant promise for pharmaceutical applications. Its unique combination of fluorinated and chlorinated pyridine derivatives positions it as a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, 2228539 -61 -3 may play a pivotal role in shaping future drug development strategies.